1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione

• Molecular Formula: C20H11Cl2FN2O3
• Molecular Weight: 417.2 g/mol
• IUPAC Name: (4E)-1-(3-chloro-4-fluorophenyl)-4-[[5-(3-chlorophenyl)furan-2-yl]methylidene]pyrazolidine-3,5-dione
• InChI: InChI=1S/C20H11Cl2FN2O3/c21-12-3-1-2-11(8-12)18-7-5-14(28-18)10-15-19(26)24-25(20(15)27)13-4-6-17(23)16(22)9-13/h1-10H,(H,24,26)/b15-10+
• InChI Key: XIVNLCQGJACNPA-XNTDXEJSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)/C=C/3\C(=O)NN(C3=O)C4=CC(=C(C=C4)F)Cl
• SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC(=C(C=C4)F)Cl

Description

1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione, also known as CFPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CFPM is a pyrazolidinedione derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment, inflammation, and pain management.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione is not fully understood, but it is believed to act on multiple targets in the body. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and pain. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been shown to inhibit the activity of vascular endothelial growth factor (VEGF), which is involved in angiogenesis.
Biochemical and Physiological Effects
1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione can induce apoptosis in cancer cells and inhibit the production of pro-inflammatory cytokines. In vivo studies have shown that 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione can reduce inflammation and pain in animal models. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity yield, making it a viable option for large-scale production. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been shown to have a low toxicity profile, which makes it a safer option for use in animal studies. However, 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has some limitations, including its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione. One potential direction is to further investigate its potential applications in cancer treatment. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has shown promising results in vitro, but further studies are needed to determine its efficacy in vivo. Another potential direction is to investigate its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has shown anti-inflammatory properties in animal studies, but further studies are needed to determine its efficacy in humans. Additionally, further studies are needed to determine the optimal dosage and administration route for 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione in order to maximize its therapeutic potential.

Synthesis Methods

The synthesis of 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione involves a multi-step process that begins with the conversion of 3-chloro-4-fluoroaniline to 3-chloro-4-fluorobenzonitrile. This intermediate is then reacted with 5-(3-chlorophenyl)-2-furaldehyde to produce the final product, 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione. The synthesis of 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been optimized to increase yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been extensively studied for its potential applications in various fields of scientific research. In the field of cancer treatment, 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been studied for its anti-inflammatory properties, which make it a potential treatment option for inflammatory diseases such as rheumatoid arthritis. Additionally, 1-(3-Chloro-4-fluorophenyl)-4-{[5-(3-chlorophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been shown to have analgesic effects, making it a potential treatment option for pain management.